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Compound of Interest

Compound Name: TAN 420C

Cat. No.: B15562787 Get Quote

Essential Safety and Handling Guide for TAN
420C
This guide provides immediate, essential safety and logistical information for handling TAN
420C (CAS No. 91700-91-3) in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals. Due to a lack

of comprehensive hazard data for TAN 420C, a precautionary approach is strongly advised.

Physical and Chemical Properties
A summary of the known quantitative data for TAN 420C is provided below. The limited

availability of data underscores the need for careful handling.

Property Value

CAS Number 91700-91-3

Boiling Point 733.7 ± 60.0 °C (at 760 mmHg)[1]

Acute Toxicity (Oral) No data available[1]

Skin Corrosion/Irritation No data available[1]

Serious Eye Damage/Irritation No data available[1]

Carcinogenicity No data available[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling TAN 420C to

minimize exposure and ensure personal safety.

PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.

Hand Protection

Handle with chemical impermeable gloves.

Gloves must be inspected prior to use. The

selected protective gloves have to satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.

Body Protection
Wear fire/flame resistant and impervious

clothing. A lab coat should be worn at all times.

Respiratory Protection

If exposure limits are exceeded or irritation or

other symptoms are experienced, use a full-face

respirator. Ensure adequate ventilation.

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following step-by-step operational plan is crucial for the safe handling of TAN
420C.

Preparation:

Ensure the work area is a well-ventilated place, such as a chemical fume hood.

Set up emergency exits and a designated risk-elimination area.

Inspect all PPE for integrity before use.

Have an emergency spill kit readily accessible.
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Handling:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools to prevent ignition sources.

Prevent fire caused by electrostatic discharge.

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.

Store apart from foodstuff containers or incompatible materials.

Emergency Response Plan
In the event of an emergency, follow the procedures outlined below.
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Chemical Spill Personal Exposure

Spill Occurs

Evacuate personnel to safe areas

Ensure adequate ventilation

Remove all sources of ignition

Prevent further spillage

Collect and arrange disposal

Exposure Occurs

Inhalation:
Move to fresh air.

If breathing is difficult, give oxygen.
Consult a doctor.

Skin Contact:
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.
Consult a doctor.

Eye Contact:
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion:
Rinse mouth with water.
Do not induce vomiting.

Call a doctor or Poison Control Center immediately.

Click to download full resolution via product page

Caption: Emergency response workflow for TAN 420C incidents.

Disposal Plan
Proper disposal of TAN 420C and its containers is critical to prevent environmental

contamination.
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Waste Collection:

Collect waste material in suitable and closed containers labeled for chemical waste

disposal.

Disposal Method:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.

Do not discharge to sewer systems.

Container Disposal:

Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.

Controlled incineration with flue gas scrubbing is possible for combustible packaging

materials.

Handling and Storage Workflow
The following diagram illustrates the standard workflow for handling and storing TAN 420C.
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Receive TAN 420C

Inspect Container for Damage

Store in a cool, dry, well-ventilated area
(Tightly closed container)

Prepare for Handling in a Ventilated Area
(e.g., Fume Hood)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle with Care
(Avoid dust/aerosol formation, use non-sparking tools)

Return to Storage Dispose of Waste
(Sealed container, licensed facility)

Click to download full resolution via product page

Caption: Standard workflow for handling and storage of TAN 420C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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